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Compound of Interest |

4-Methylsulfonyl-3-
Compound Name:

nitrobenzotrifluoride
CAS No.: 364-48-7

Cat. No.: B1301134

Get Quote

\ J

As a Senior Application Scientist, a critical aspect of my role is to provide robust safety
guidance, even for novel or less-common compounds where direct, comprehensive safety data
may be sparse. 4-Methylsulfonyl-3-nitrobenzotrifluoride is a specialized research chemical,
and a dedicated, complete Safety Data Sheet (SDS) is not readily available in public
repositories.

Therefore, this guide employs a standard toxicological practice: data synthesis from structurally
similar compounds. The core hazards of this molecule are anticipated to derive from the
nitrobenzotrifluoride moiety. By analyzing the established safety profiles of close analogs—
such as 3-nitrobenzotrifluoride, 4-nitrobenzotrifluoride, and chloro/fluoro-substituted variants—
we can construct a reliable and precautionary safety profile. This approach ensures that
researchers handle the compound with an appropriate level of caution, grounded in the known
hazards of its constituent functional groups.

Section 1: Chemical Identity and Physicochemical
Properties
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4-Methylsulfonyl-3-nitrobenzotrifluoride belongs to a class of substituted aromatic
compounds characterized by the presence of three key functional groups on a benzene ring: a
trifluoromethyl group (-CFs), a nitro group (-NOz2), and a methylsulfonyl group (-SO2CHs).
These groups dictate its reactivity, physical properties, and toxicological profile.

Property Value Source

1-methylsulfonyl-2-nitro-4-

IUPAC Name )
(trifluoromethyl)benzene
Molecular Formula CsHeF3sNO4S [1]
Molecular Weight 285.2 g/mol [1]
CAS Number 119950-81-3
Expected to be a solid or high-
Physical Form boiling liquid at room Inferred

temperature.

- ) 200-205 °C (for 3-
Boiling Point (Analog) ) ) ) [2]
Nitrobenzotrifluoride)

1.436 g/mL at 25 °C (for 3-

Density (Analo
Y 9 Nitrobenzotrifluoride)

N Insoluble in water.[3] Soluble in
Solubility _ Inferred
organic solvents.

Section 2: Hazard Identification and Toxicological
Profile

Based on its structural components, 4-Methylsulfonyl-3-nitrobenzotrifluoride is presumed to
be a hazardous substance. The trifluoromethyl group enhances the molecule's lipophilicity and
metabolic stability, while the nitroaromatic system is associated with significant toxicity.

GHS Hazard Classification (Anticipated)

The following classification is a composite derived from the analysis of structural analogs.[2][4]
[5][6] Researchers must handle the compound as if it possesses all these hazards until specific
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data becomes available.

Hazard Class Hazard Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3/4
swallowed
o H311/H312: Toxic or Harmful
Acute Toxicity, Dermal Category 3/4 ) ) )
in contact with skin
o ) H330/H331: Fatal or Toxic if
Acute Toxicity, Inhalation Category 1/2/3 )
inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Toxicological Rationale and Routes of Exposure

 Inhalation: This is the most critical route of exposure. Analogs are rated as toxic to fatal upon
inhalation.[6][7] The volatility of similar compounds suggests that vapors or aerosols can be
readily generated, posing a significant risk, especially in poorly ventilated areas.

o Skin Contact: The compound is expected to be readily absorbed through the skin, leading to
systemic toxicity.[8] It is also classified as a skin irritant, causing redness and inflammation
upon contact.

o Eye Contact: Direct contact will cause serious irritation, potentially leading to significant eye
damage.[6]

 Ingestion: Ingestion is expected to be harmful or toxic, with symptoms including nausea,
vomiting, and potential for systemic poisoning.[2][8]
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Section 3: Exposure Control and Personal
Protection

A multi-layered approach, prioritizing engineering controls over personal protective equipment
(PPE), is essential for safety.

Engineering Controls: The First Line of Defense

The primary objective is to prevent the chemical from entering the laboratory atmosphere.

e Chemical Fume Hood: All handling of 4-Methylsulfonyl-3-nitrobenzotrifluoride, including
weighing, transferring, and preparing solutions, must be conducted inside a certified
chemical fume hood.[8][9]

¢ Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[9]

o Safety Infrastructure: An eyewash station and an emergency safety shower must be readily
accessible and tested regularly.[5][10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

PPE is required for all personnel handling the substance, even within a fume hood.
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Protection Type

Specification

Rationale

Eye & Face Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes to
the eyes and face, which can
cause serious irritation and

damage.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, a
primary route of exposure and
irritation.[9] Always inspect
gloves before use and consult
the manufacturer's permeation

data.

Skin & Body Protection

Alab coat, fully buttoned, with
long sleeves. Consider a
chemical-resistant apron for

larger quantities.[9]

Prevents accidental skin
contact on arms and body.
Contaminated clothing must be

removed immediately.[11]

Respiratory Protection

Not typically required if work is
performed correctly within a
fume hood. For spills or
inadequate ventilation, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.[6][9]

Protects against inhalation of
toxic vapors or aerosols, the

most severe exposure route.

Section 4: Safe Handling, Storage, and Stability

Proper laboratory practice is crucial to prevent accidents.

e Precautions for Safe Handling:

o Avoid all contact with skin, eyes, and clothing.[10]

o Do not breathe vapors or mists.[10]

o Wash hands thoroughly with soap and water after handling and before leaving the lab.

© 2026 BenchChem. All rights reserved. 5/9

Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15766&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15766&PLANT=d__ALF
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.capotchem.com/doc/viewmsds_98-46-4.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15766&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Keep the compound away from sources of ignition, as related compounds can be
combustible.[2][9]

» Conditions for Safe Storage:
o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[9]
o Store away from incompatible materials.
e Incompatible Materials:
o Strong Oxidizing Agents: Can cause vigorous or explosive reactions.
o Strong Bases and Reducing Agents: May lead to decomposition or violent reactions.[5]

Section 5: Emergency Procedures and First Aid

Immediate and correct action is vital in the event of an exposure or spill. All laboratory
personnel must be familiar with these protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-from-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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